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Odor Profile and Sensory Characteristics

The table below summarizes the organoleptic properties of 1-Nonen-3-ol as described in flavor and

fragrance industry databases and peer-reviewed research.

Characteristic Description

Odor Type Earthy [1]

Odor Description Intensely oily, creamy, green, earthy, and mushroom-like [1].

Odor at 100% Intensely oily, creamy, green, earthy mushroom [1].

Other Descriptions Oily-creamy with somewhat green, earthy mushroom undertones [1].

Flavor Type Earthy [1].

Taste Description Earthy, mushroom, green [1].

Contextual
Identification

Detected as a volatile compound contributing to the aroma profile of dry dog
food [2].

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s1893626?utm_src=pdf-body
https://www.smolecule.com/products/s1893626?utm_src=pdf-interest
https://www.smolecule.com/products/s1893626?utm_src=pdf-body
https://www.thegoodscentscompany.com/data/rw1044781.html
https://www.thegoodscentscompany.com/data/rw1044781.html
https://www.thegoodscentscompany.com/data/rw1044781.html
https://www.thegoodscentscompany.com/data/rw1044781.html
https://www.thegoodscentscompany.com/data/rw1044781.html
https://www.thegoodscentscompany.com/data/rw1044781.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6152749/
https://www.smolecule.com/products/s1893626?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Quantitative Data and Analytical Detection

1-Nonen-3-ol has been identified and measured in complex samples using Gas Chromatography-Mass

Spectrometry (GC-MS).

Table: Quantitative Detection in a Study on Dry Dog Food This study used a modified headspace solid-

phase microextraction (SPME) method followed by GC-MS to analyze volatile compounds [2].

Sample Code Average Concentration (Mean ± SD)

MF 0.07 ± 0.02

CD 0.07 ± 0.01

FD 0.07 ± 0.01

WSD 0.09 ± 0.00

Note: The concentration values are relative and based on the semi-quantification methods of the cited study.

MF, CD, FD, and WSD refer to different dog food diets tested [2].

Olfactory Receptor Binding Mechanisms

The perception of 1-Nonen-3-ol's odor, like that of all smells, begins when the volatile molecule binds to

olfactory receptors (ORs) in the nose.
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Olfactory signal transduction pathway initiated by odorant binding.

Receptor Structure: Olfactory receptors are G protein-coupled receptors (GPCRs) with seven
transmembrane domains (7TM) [3] [4].

Binding Mechanism: Odorant molecules bind to specific sites on the receptor, primarily within the
extracellular loop (ECL) regions. Structural studies show that changes in ECL3 can be critical for

receptor activation [4].
Signal Transduction: Binding activates a G-protein, which triggers an enzymatic cascade. This leads

to the opening of ion channels, depolarizing the neuron and generating an electrical signal to the
brain [3].

Experimental Protocols for Analysis

For researchers aiming to study volatile organic compounds like 1-Nonen-3-ol, here are standard

methodologies derived from the search results.

1. Gas Chromatography-Mass Spectrometry (GC-MS) with SPME This is a widely used method for

extracting, separating, and identifying volatile compounds from complex samples [2].

Sample Preparation: The solid sample (e.g., pet food, animal tissue) is typically homogenized.

Volatile Extraction: A Solid-Phase Microextraction (SPME) fiber is exposed to the sample's
headspace to adsorb volatile compounds. This is a solvent-free extraction technique.

GC-MS Analysis:
The compounds are desorbed from the fiber into the hot injection port of the GC.

The GC separates the volatiles based on their affinity for the stationary phase.
The MS detector identifies each separated compound by its unique mass fragmentation

pattern.
Sensory Correlation: The quantitative data from GC-MS can be correlated with descriptive sensory

analysis data from human panels to identify which compounds contribute significantly to an overall
odor [5] [2].

2. Olfactory Receptor Deorphanization This refers to the process of pairing an orphan olfactory receptor

with its activating ligand(s) [4].
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Receptor Expression: The candidate human olfactory receptor gene is cloned and expressed in a

heterologous cell system (e.g., Human Embryonic Kidney - HEK cells).
Screening: The cells are exposed to a library of odorant molecules.

Response Measurement: Activation of the receptor is measured using calcium-sensitive dyes or
other electrophysiological methods that indicate a cellular response.

Validation: A response to a specific odorant, like 1-Nonen-3-ol, "deorphanizes" the receptor and
confirms the ligand-receptor pair.

Conclusion

In summary, 1-Nonen-3-ol is a volatile compound with a distinct earthy-mushroom sensory signature. Its

analysis relies on robust techniques like GC-MS, and its perception is governed by complex biochemical

signaling pathways in the olfactory system.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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